5-[(2-bromo-5-ethoxy-4-hydroxyphenyl)methylidene]-1,3-dimethyl-2-sulfanylidene-1,3-diazinane-4,6-dione

• IUPAC Name: 5-[(2-bromo-5-ethoxy-4-hydroxyphenyl)methylidene]-1,3-dimethyl-2-sulfanylidene-1,3-diazinane-4,6-dione
• InChI: InChI=1S/C15H15BrN2O4S/c1-4-22-12-6-8(10(16)7-11(12)19)5-9-13(20)17(2)15(23)18(3)14(9)21/h5-7,19H,4H2,1-3H3
• InChI Key: GVGQTIUFQAMFRB-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C(=C1)C=C2C(=O)N(C(=S)N(C2=O)C)C)Br)O
• Molecular Formula: C15H15BrN2O4S
• Molecular Weight: 399.3 g/mol

Description

5-[(2-bromo-5-ethoxy-4-hydroxyphenyl)methylidene]-1,3-dimethyl-2-sulfanylidene-1,3-diazinane-4,6-dione is a complex organic compound characterized by its unique structure, which includes bromine, ethoxy, and hydroxy functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-[(2-bromo-5-ethoxy-4-hydroxyphenyl)methylidene]-1,3-dimethyl-2-sulfanylidene-1,3-diazinane-4,6-dione typically involves multiple steps, starting from readily available precursors. The key steps include:

Bromination: Introduction of the bromine atom into the aromatic ring.

Ethoxylation: Addition of the ethoxy group.

Hydroxylation: Introduction of the hydroxy group.

Formation of the diazinane ring: This involves cyclization reactions under specific conditions.

Industrial Production Methods

Industrial production of this compound may involve optimized reaction conditions to ensure high yield and purity. This includes the use of catalysts, controlled temperatures, and specific solvents to facilitate the reactions.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the hydroxy group.

Reduction: Reduction reactions can occur at the bromine site.

Substitution: The bromine atom can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidizing agents: Such as potassium permanganate or chromium trioxide.

Reducing agents: Such as lithium aluminum hydride or sodium borohydride.

Substitution reagents: Such as nucleophiles like amines or thiols.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinones, while substitution reactions can produce various substituted derivatives.

Scientific Research Applications

5-[(2-bromo-5-ethoxy-4-hydroxyphenyl)methylidene]-1,3-dimethyl-2-sulfanylidene-1,3-diazinane-4,6-dione has several scientific research applications:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic effects and as a lead compound in drug development.

Industry: Utilized in the synthesis of advanced materials and specialty chemicals.

Mechanism of Action

The mechanism of action of 5-[(2-bromo-5-ethoxy-4-hydroxyphenyl)methylidene]-1,3-dimethyl-2-sulfanylidene-1,3-diazinane-4,6-dione involves its interaction with specific molecular targets. The bromine and hydroxy groups play crucial roles in binding to enzymes or receptors, leading to modulation of biological pathways. The compound’s effects are mediated through these interactions, which can result in various biological outcomes.

Comparison with Similar Compounds

Similar Compounds

2-bromo-5-hydroxybenzaldehyde: Shares the bromine and hydroxy functional groups.

4-ethoxyphenyl derivatives: Similar ethoxy group presence.

Diazinane derivatives: Similar ring structure.

Uniqueness

What sets 5-[(2-bromo-5-ethoxy-4-hydroxyphenyl)methylidene]-1,3-dimethyl-2-sulfanylidene-1,3-diazinane-4,6-dione apart is its combination of functional groups and the specific arrangement of these groups, which confer unique chemical and biological properties.